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molecular formula C5H4ClNO B185701 2-Chloro-5-hydroxypyridine CAS No. 41288-96-4

2-Chloro-5-hydroxypyridine

Cat. No. B185701
CAS RN: 41288-96-4
M. Wt: 129.54 g/mol
InChI Key: KVCOOWROABTXDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07566781B2

Procedure details

Palladium acetate (267 mg), 1,1′-bis(diphenylphosphino)ferrocene (1.3 g) and triethylamine (3.2 mL) were added to an ethanol-DMF mixed solvent (1/1, 20 mL) of 6-chloropyridin-3-ol (1.5 g), and stirred overnight in a carbon monoxide atmosphere (1 atmospheric pressure) at 50° C. Ethanol was evaporated off under reduced pressure from the reaction solution, water was added to the resulting residue, and extracted with chloroform/methanol (10/1). The organic layer was dried with anhydrous magnesium sulfate, and the solvent was evaporated off under reduced pressure. The resulting residue was purified through silica gel column chromatography (hexane/ethyl acetate=2/3) to obtain the entitled compound (500 mg).
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
3.2 mL
Type
reactant
Reaction Step Two
Name
6-chloropyridin-3-ol
Quantity
1.5 g
Type
reactant
Reaction Step Two
Name
ethanol DMF
Quantity
20 mL
Type
reactant
Reaction Step Two
Name
Palladium acetate
Quantity
267 mg
Type
catalyst
Reaction Step Two
Name
1,1′-bis(diphenylphosphino)ferrocene
Quantity
1.3 g
Type
catalyst
Reaction Step Two
Name
compound

Identifiers

REACTION_CXSMILES
C(N(CC)CC)C.Cl[C:9]1[N:14]=[CH:13][C:12]([OH:15])=[CH:11][CH:10]=1.[C]=O.[CH2:18]([OH:20])[CH3:19].CN([CH:24]=[O:25])C>C([O-])(=O)C.[Pd+2].C([O-])(=O)C.C1(P(C2C=CC=CC=2)[C-]2C=CC=C2)C=CC=CC=1.[C-]1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=C1.[Fe+2]>[OH:15][C:12]1[CH:11]=[CH:10][C:9]([C:24]([O:20][CH2:18][CH3:19])=[O:25])=[N:14][CH:13]=1 |f:3.4,5.6.7,8.9.10,^3:15|

Inputs

Step One
Name
carbon monoxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[C]=O
Step Two
Name
triethylamine
Quantity
3.2 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
6-chloropyridin-3-ol
Quantity
1.5 g
Type
reactant
Smiles
ClC1=CC=C(C=N1)O
Name
ethanol DMF
Quantity
20 mL
Type
reactant
Smiles
C(C)O.CN(C)C=O
Name
Palladium acetate
Quantity
267 mg
Type
catalyst
Smiles
C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
Name
1,1′-bis(diphenylphosphino)ferrocene
Quantity
1.3 g
Type
catalyst
Smiles
C1(=CC=CC=C1)P([C-]1C=CC=C1)C1=CC=CC=C1.[C-]1(C=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.[Fe+2]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Ethanol was evaporated off under reduced pressure from the reaction solution, water
ADDITION
Type
ADDITION
Details
was added to the resulting residue
EXTRACTION
Type
EXTRACTION
Details
extracted with chloroform/methanol (10/1)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried with anhydrous magnesium sulfate
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated off under reduced pressure
CUSTOM
Type
CUSTOM
Details
The resulting residue was purified through silica gel column chromatography (hexane/ethyl acetate=2/3)

Outcomes

Product
Name
compound
Type
product
Smiles
OC=1C=CC(=NC1)C(=O)OCC
Measurements
Type Value Analysis
AMOUNT: MASS 500 mg

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.